2-Bromo-n-(2-nitrophenyl)acetamide

• CAS No.: 5326-94-3
• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 2-bromo-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C8H7BrN2O3/c9-5-8(12)10-6-3-1-2-4-7(6)11(13)14/h1-4H,5H2,(H,10,12)
• InChI Key: MDQWPKGGEFPESZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CBr)[N+](=O)[O-]

Description

2-Bromo-n-(2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C8H7BrN2O3 and its molecular weight is 259.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromoacetyl bromide (173 μL, 1.99 mmol) was added dropwise to a solution of 2-nitroaniline (250 mg, 1.81 mmol) and pyridine (293 μL) in CH2Cl2 (9 mL). The reaction mixture was stirred at room temperature for 45 min. The mixture was then diluted with CH2Cl2 (10 mL), washed with aqueous 1 N HCl solution (10 mL), water (10 ml) and brine (10 mL). The organic layer was dried (Na2SO4), filtered and concentrated under reduced pressure to yield the title compound (431 mg, 92% yield) as an orange solid.